2,6-difluoro-N-[[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]carbamoyl]benzamide

• CAS No.: 74702-96-8
• Molecular Formula: C17H10F8N2O3
• Molecular Weight: 442.26 g/mol
• IUPAC Name: 2,6-difluoro-N-[[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]carbamoyl]benzamide
• InChI: InChI=1S/C17H10F8N2O3/c18-10-2-1-3-11(19)12(10)13(28)27-14(29)26-9-6-4-8(5-7-9)15(30,16(20,21)22)17(23,24)25/h1-7,30H,(H2,26,27,28,29)
• InChI Key: DRSAQNVCIFAYMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC(=O)NC2=CC=C(C=C2)C(C(F)(F)F)(C(F)(F)F)O)F

Description

2,6-difluoro-N-[[4-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)phenyl]carbamoyl]benzamide is a useful research compound. Its molecular formula is C17H10F8N2O3 and its molecular weight is 442.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.055 mole of 2,6-difluorobenzoyl isocyanate is dripped into 0.05 mole of 4-(1-hydroxy-1-trifluoromethyl-2,2,2-trifluoroethyl)-aniline in 150 ml of absolute toluene. The temperature rises to 27° C. The mixture is heated for 3 hours at 50° C. and then filtered while hot, and the filter cake is dried under reduced pressure at 50° C. There is obtained 19.5 g (95% of theory) of N-(2,6-difluoro-benzoyl)-N'-[4-(1-hydroxy-1-trifluoromethyl-2,2,2-trifluoroethyl)-phenyl]-urea; m.p.: 205°-207° C.